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Compound of Interest

Compound Name: H-Phg-OH

Cat. No.: B554971 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight and chemical

formula of H-Phg-OH (L-Phenylglycine) and details the standard experimental protocols for

their verification. This document is intended to serve as a practical resource for researchers

engaged in the characterization of small molecules in drug discovery and development.

Core Data of H-Phg-OH
H-Phg-OH, chemically known as L-Phenylglycine, is a non-proteinogenic amino acid. Accurate

determination of its molecular weight and formula is fundamental for its use in research and

pharmaceutical applications.

Chemical Identity
Identifier Value

Chemical Name L-Phenylglycine

Synonyms H-Phg-OH, (S)-2-Amino-2-phenylacetic acid

CAS Number 2935-35-5[1][2][3][4][5]

Molecular Formula and Weight
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The elemental composition and corresponding molecular weight of H-Phg-OH are summarized

below.

Property Value

Molecular Formula C₈H₉NO₂[1][2][3][4][6]

Molecular Weight 151.16 g/mol [1][3][4][7]

Exact Mass 151.0633 g/mol [1]

Experimental Protocols for Verification
The verification of the molecular weight and formula of a compound like H-Phg-OH involves a

multi-technique approach to ensure accuracy. The primary methods employed are mass

spectrometry, elemental analysis, and Nuclear Magnetic Resonance (NMR) spectroscopy.

Workflow for Molecular Weight and Formula Verification
The logical flow for the comprehensive characterization of H-Phg-OH is depicted below.
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Verification Workflow

H-Phg-OH Sample

Mass Spectrometry Elemental Analysis NMR Spectroscopy
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Verified H-Phg-OH
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Formula Verification Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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